Cas no 25752-17-4 (Imidazo[2,1-b]benzothiazole, 5,6,7,8-tetrahydro-2-phenyl-)

• Product Name: Imidazo[2,1-b]benzothiazole, 5,6,7,8-tetrahydro-2-phenyl-
• CAS No: 25752-17-4
• MF: C₁₅H₁₄N₂S
• MW: 254.350061893463
• MDL: MFCD02074250
• CID: 3922852
• PubChem ID: 760886
• Update Time: 2025-11-02

Imidazo[2,1-b]benzothiazole, 5,6,7,8-tetrahydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]benzothiazole, 5,6,7,8-tetrahydro-2-phenyl-
• 2-phenyl-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole
• CBMicro_034107
• 5808-67-3
• SR-01000220648-1
• CHEMBL199194
• BIM-0034125.P001
• 5,6,7,8-tetrahydro-2-phenylimidazo[2,1-b]benzothiazole
• BRD-K04464522-004-07-7
• SMR000060246
• 2-Phenyl-5,6,7,8-tetrahydrobenzo[d]imidazo[2,1-b]thiazole
• AKOS002952899
• cid_6603392
• 25752-17-4
• SMR001544567
• BDBM38925
• MS-2870
• 2-phenyl-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole;hydrobromide
• AO-081/40675639
• cid_760886
• MFCD02074250
• SR-01000220648
• BMJUSKUKEOQRFS-UHFFFAOYSA-N
• 4-phenyl-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5-triene
• 2-Phenyl-5,6,7,8-Tetrahydroimidazo[2,1-b]Benzothiazole
• HMS3088A12
• 4-phenyl-7-thia-2,5-diazatricyclo[6.4.0.0(2),?]dodeca-1(8),3,5-triene
• MLS000048689
• SCHEMBL5553141
• DTXSID90973658
• CCG-313151
• MLS002636056

• MDL： MFCD02074250
• Inchi： 1S/C15H14N2S/c1-2-6-11(7-3-1)12-10-17-13-8-4-5-9-14(13)18-15(17)16-12/h1-3,6-7,10H,4-5,8-9H2
• InChI Key： BMJUSKUKEOQRFS-UHFFFAOYSA-N
• SMILES： C12SC3=C(CCCC3)N1C=C(C1=CC=CC=C1)N=2

Computed Properties

• Exact Mass: 254.08776963Da
• Monoisotopic Mass: 254.08776963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 45.5Ų

Additional information on Imidazo[2,1-b]benzothiazole, 5,6,7,8-tetrahydro-2-phenyl-

Comprehensive Overview of Imidazo[2,1-b]benzothiazole, 5,6,7,8-tetrahydro-2-phenyl- (CAS No. 25752-17-4)

Imidazo[2,1-b]benzothiazole, 5,6,7,8-tetrahydro-2-phenyl- (CAS No. 25752-17-4) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound features a fused imidazo[2,1-b]benzothiazole core, which is partially hydrogenated to form the 5,6,7,8-tetrahydro derivative, and is substituted with a phenyl group at the 2-position. Its unique structural attributes make it a valuable intermediate for the synthesis of pharmaceuticals, agrochemicals, and functional materials.

The growing interest in imidazo[2,1-b]benzothiazole derivatives stems from their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Researchers are increasingly exploring the potential of 5,6,7,8-tetrahydro-2-phenyl-imidazo[2,1-b]benzothiazole as a scaffold for drug discovery, particularly in the development of kinase inhibitors and GPCR modulators. Its structural flexibility allows for facile derivatization, enabling the fine-tuning of pharmacological profiles.

In the realm of materials science, imidazo[2,1-b]benzothiazole derivatives are being investigated for their optoelectronic properties. The tetrahydro variant, with its extended conjugation and electron-rich character, shows promise as a building block for organic semiconductors and luminescent materials. Recent studies have highlighted its potential in organic light-emitting diodes (OLEDs) and photovoltaic devices, aligning with the global push for sustainable energy solutions.

The synthesis of Imidazo[2,1-b]benzothiazole, 5,6,7,8-tetrahydro-2-phenyl- typically involves cyclization reactions of appropriately functionalized precursors. Modern synthetic approaches emphasize green chemistry principles, such as catalyst recycling and solvent minimization, to reduce environmental impact. These advancements resonate with the increasing demand for eco-friendly chemical processes in both academia and industry.

Market trends indicate a rising demand for imidazo[2,1-b]benzothiazole-based compounds, driven by their applications in drug development and advanced materials. Pharmaceutical companies are particularly interested in 5,6,7,8-tetrahydro-2-phenyl derivatives due to their improved bioavailability and metabolic stability compared to their aromatic counterparts. This has led to a surge in patent filings and collaborative research initiatives aimed at unlocking their full potential.

From a regulatory standpoint, CAS No. 25752-17-4 is not classified as hazardous under major chemical inventories, making it accessible for research and industrial use. However, proper handling protocols should always be followed to ensure safety. The compound's stability under standard laboratory conditions further enhances its utility as a versatile intermediate.

Recent breakthroughs in computational chemistry have enabled more efficient design of imidazo[2,1-b]benzothiazole derivatives, including 5,6,7,8-tetrahydro-2-phenyl- variants. Molecular docking studies and QSAR analyses are accelerating the identification of promising candidates for various applications, reducing the time and cost associated with traditional trial-and-error approaches.

As the scientific community continues to explore the possibilities of Imidazo[2,1-b]benzothiazole, 5,6,7,8-tetrahydro-2-phenyl-, its role in addressing contemporary challenges in healthcare and technology becomes increasingly apparent. Whether as a key component in next-generation therapeutics or as an enabler of clean energy technologies, this compound exemplifies the power of molecular design in solving real-world problems.